Cas no 1825542-18-4 (6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide)

• Product Name: 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide
• CAS No: 1825542-18-4
• MF: C₁₅H₁₁FN₄O
• MW: 282.27244591713
• CID: 5455820
• PubChem ID: 99716132
• Update Time: 2025-06-15

6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS030635999
• 6-FLUORO-N-(1-PHENYLPYRAZOL-4-YL)PYRIDINE-2-CARBOXAMIDE
• Z1511838874
• 1825542-18-4
• EN300-26604863
• 6-fluoro-N-(1-phenyl-1H-pyrazol-4-yl)pyridine-2-carboxamide
• 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide

• Inchi： 1S/C15H11FN4O/c16-14-8-4-7-13(19-14)15(21)18-11-9-17-20(10-11)12-5-2-1-3-6-12/h1-10H,(H,18,21)
• InChI Key： DNWNSPLXOPXDEM-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CN(C3=CC=CC=C3)N=C2)=O)=NC(F)=CC=C1

Computed Properties

• Exact Mass: 282.09168915g/mol
• Monoisotopic Mass: 282.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 394.1±32.0 °C(Predicted)
• pka: 11.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide

Introduction to 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide (CAS No. 1825542-18-4)

6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide, with the chemical formula C₁₄H₁₁FN₂O², is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro substituent and a pyrazole moiety in its molecular structure contributes to its distinct chemical behavior and biological activity. In this article, we will delve into the compound's properties, synthesis methods, and the latest research findings that highlight its importance in modern medicinal chemistry.

The molecular structure of 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide features a pyridinecarboxamide backbone, which is a common pharmacophore in many bioactive molecules. The fluoro atom at the sixth position of the pyridine ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological investigation. Additionally, the pyrazole ring introduces a nitrogen-rich heterocycle, which is known for its role in modulating biological pathways.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The combination of a fluoro-substituted pyridine and a pyrazole moiety in 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide suggests that it may exhibit properties such as enhanced binding affinity and improved pharmacokinetic profiles. These characteristics are particularly valuable in the design of drugs targeting complex diseases.

The synthesis of 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route includes the condensation of 4-fluoronicotinic acid with phenylhydrazine to form the corresponding pyrazole derivative, followed by amidation with an appropriate carboxylic acid derivative. This method leverages well-established coupling reactions such as the formation of amides, ensuring high yield and purity of the final product.

The compound's potential biological activity has been explored in several preclinical studies. Research indicates that derivatives of this class may possess inhibitory effects on various enzymes and receptors involved in inflammatory and infectious diseases. The presence of both the fluoro and pyrazole substituents is believed to contribute to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs with minimal side effects.

In addition to its pharmaceutical applications, 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide has shown promise in material science research. Its unique electronic properties make it a candidate for use in organic semiconductors and other advanced materials. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for innovation in this field.

The latest research on this compound has focused on optimizing its synthesis and exploring new derivatives with enhanced bioactivity. Advances in computational chemistry have allowed researchers to predict the most effective modifications to improve binding affinity and selectivity. These computational tools are essential for accelerating the drug discovery process by reducing the need for extensive experimental trials.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules can significantly alter their pharmacokinetic properties, leading to improved absorption, distribution, metabolism, and excretion (ADME) profiles. In the case of 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yl)-2-pyridinecarboxamide, the fluorine atom at the sixth position of the pyridine ring is likely responsible for much of its enhanced stability and bioavailability.

The future prospects for this compound are promising, with ongoing studies aimed at expanding its therapeutic applications. Researchers are investigating its potential use in treating neurological disorders, where modulation of neurotransmitter pathways is crucial. The unique combination of structural features in 6-Fluoro-N-(1-phenyl-1H-pyrazol-4-yll)-2-pyridinecarboxamide makes it a versatile scaffold for further development.

In conclusion, 6-Fluoro-N-(1 phenyl - 1 H - pyrazol - 4 - yl ) - 2 - pyridinecarboxamide (CAS No. 1825542 - 18 - 4) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features, including the presence of both fluoro and pyrazole moieties, contribute to its distinct chemical behavior and biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.